Cas no 111725-11-2 (3-\u200bAmino-\u200b2-\u200bmethyl-\u200bN,\u200bN-\u200bdipropylbenzeneethanamine)

• Product Name: 3-\u200bAmino-\u200b2-\u200bmethyl-\u200bN,\u200bN-\u200bdipropylbenzeneethanamine
• CAS No: 111725-11-2
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• CID: 3612915
• PubChem ID: 13760826
• Update Time: 2025-10-22

3-\u200bAmino-\u200b2-\u200bmethyl-\u200bN,\u200bN-\u200bdipropylbenzeneethanamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 3-amino-2-methyl-N,N-dipropyl-
• 3-Amino-2-methyl-N,N-dipropylbenzeneethanamine
• 111725-11-2
• 3-[2-Di-N-propylamino)ethyl]-2-methylaniline; Impurity E; Ropinirole Impurity
• Z3VMT7SFF5
• 3-[2-(Dipropylamino)ethyl]-2-methylaniline
• 3-?Amino-?2-?methyl-?N,?N-?dipropylbenzeneethanamine
• 3-\u200bAmino-\u200b2-\u200bmethyl-\u200bN,\u200bN-\u200bdipropylbenzeneethanamine

• Inchi： 1S/C15H26N2/c1-4-10-17(11-5-2)12-9-14-7-6-8-15(16)13(14)3/h6-8H,4-5,9-12,16H2,1-3H3
• InChI Key： DSBFKZLWNBNJHZ-UHFFFAOYSA-N
• SMILES： C1(CCN(CCC)CCC)=CC=CC(N)=C1C

Computed Properties

• Exact Mass: 234.209598838Da
• Monoisotopic Mass: 234.209598838Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 3-\u200bAmino-\u200b2-\u200bmethyl-\u200bN,\u200bN-\u200bdipropylbenzeneethanamine

3-Amino-2-Methyl-N,N-Dipropylbenzeneethanamine (CAS No. 111725-11-2): A Comprehensive Overview

3-Amino-2-Methyl-N,N-Dipropylbenzeneethanamine (commonly referred to as CAS No. 111725-11-2) is a versatile organic compound with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of aromatic amines, which are widely used in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a benzene ring substituted with an amino group at position 3, a methyl group at position 2, and an N,N-dipropyl ethanamine moiety, making it a highly functionalized compound with potential for further derivatization.

The synthesis of 3-Amino-2-Methyl-N,N-Dipropylbenzeneethanamine typically involves multi-step organic reactions, including nucleophilic substitution, alkylation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of continuous flow chemistry to enhance reaction control and product purity, which is particularly important for applications in the pharmaceutical industry.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The presence of multiple functional groups allows for the creation of bioisosteric replacements and prodrugs, which can improve pharmacokinetic profiles. For instance, studies have shown that derivatives of 3-Amino-2-Methyl-N,N-Dipropylbenzeneethanamine exhibit potent inhibitory activity against enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings highlight its potential as a lead compound for developing novel therapeutic agents.

In addition to its role in pharmaceuticals, 3-Amino-2-Methyl-N,N-Dipropylbenzeneethanamine has found applications in materials science. Its ability to form stable metal complexes makes it a valuable ligand in catalysis and coordination chemistry. Recent research has focused on its use in homogeneous catalysis for alkene hydrogenation and cross-coupling reactions, where it has demonstrated superior activity compared to traditional ligands. This has opened new avenues for sustainable chemical synthesis processes.

The compound's unique electronic properties also make it suitable for use in organic electronics. By incorporating 3-Amino-2-Methyl-N,N-Dipropylbenzeneethanamine into conjugated systems, researchers have developed novel materials for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). These materials exhibit improved charge transport properties and stability under ambient conditions, making them attractive for next-generation electronic devices.

From an environmental standpoint, the biodegradability and toxicity profile of 3-Amino-2-Methyl-N,N-Dipropylbenzeneethanamine are critical considerations. Recent ecotoxicological studies have evaluated its impact on aquatic organisms, revealing low acute toxicity under standard test conditions. However, further research is needed to assess its long-term effects and degradation pathways in various ecosystems.

In conclusion, 3-Amino-2-Methyl-N,N-Dipropylbenzeneethanamine (CAS No. 111725-11-2) is a multifaceted compound with diverse applications across multiple disciplines. Its chemical versatility, combined with recent advancements in synthesis and application development, positions it as a key player in modern chemistry research. As ongoing studies continue to uncover new functionalities and optimize its properties, this compound is poised to make significant contributions to both academic and industrial sectors.